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Executive Summary
4-Aminopyridazine-3-carboxamide (CAS: 20865-28-5) is a critical heterocyclic scaffold in

medicinal chemistry, serving as a primary precursor for the synthesis of fused diazinodiazine

systems, specifically pyrimido[5,4-c]pyridazines.[1][2] Unlike its pyridine analogs, the pyridazine

core (1,2-diazine) imparts unique physicochemical properties, including lower lipophilicity and

distinct hydrogen-bonding potential, which are exploited in the design of kinase inhibitors and

adenosine receptor ligands. This guide details its chemical identity, validated synthetic

protocols, and role as a "linchpin" intermediate in heterocycle construction.

Chemical Identity & Structural Analysis[4]
Nomenclature & Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2467872#bc-rfq
https://www.benchchem.com/product/b2467872/docs?utm_src=pdf-body#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
http://bio-fount.com/cn/goods-list/193__3.html
https://www.bldpharm.com/products/20865-28-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2467872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

IUPAC Name 4-Aminopyridazine-3-carboxamide

CAS Number 20865-28-5

Molecular Formula C₅H₆N₄O

Molecular Weight 138.13 g/mol

SMILES Nc1c(C(=O)N)nncc1

InChI Key PDXOADAJDYVKHB-UHFFFAOYSA-N

Structural Features
The molecule consists of a pyridazine ring substituted at the 3-position with a carboxamide

group and at the 4-position with a primary amine.

Electronic Environment: The 1,2-diazine ring is electron-deficient. The adjacent amino group

at C4 acts as an electron donor (via resonance), pushing electron density into the ring and

increasing the nucleophilicity of the N1/N2 nitrogens.

Intramolecular Interactions: A key structural feature is the potential for an intramolecular

hydrogen bond between the C4-amino proton and the C3-carbonyl oxygen. This locks the

conformation, influencing its reactivity in cyclization reactions.

Tautomerism: While the amide functionality is stable, the pyridazine ring nitrogens can

participate in prototropic shifts under acidic conditions, though the neutral form predominates

at physiological pH.

Physicochemical Properties
Data aggregated from experimental values of the specific compound and close structural

analogs.[3]
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Property Value / Description Context

Physical State Solid powder
Typically off-white to pale

yellow.

Melting Point > 300°C (dec)

High lattice energy due to

extensive intermolecular H-

bonding network (Amide-

Amide & Amine-N

interactions).

Solubility DMSO, DMF, Hot Water

Poor solubility in non-polar

solvents (DCM, Hexane) due

to high polarity.

pKa (Predicted) ~3.5 (Pyridazine N)

The ring nitrogens are weakly

basic. The amide NH₂ is non-

basic.

LogP -0.9 to -0.5

Highly hydrophilic; favorable

for lowering logP in drug

design.

Synthetic Routes & Protocols
Primary Route: Ammonolysis of Methyl Ester
The most robust and scalable method involves the conversion of Methyl 4-aminopyridazine-3-

carboxylate (CAS 20865-29-6) using aqueous or alcoholic ammonia. This avoids the harsh

conditions required for nitrile hydrolysis.

Protocol 1: Ester Ammonolysis
Reagents: Methyl 4-aminopyridazine-3-carboxylate (1.0 eq), Ammonium Hydroxide (28-30%,

excess) or Methanolic Ammonia (7N).

Conditions: Sealed tube, 80-100°C, 4-6 hours.

Workflow:
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Dissolve the methyl ester in a minimal amount of methanol.

Add 10 equivalents of ammonia solution.

Seal the reaction vessel to prevent ammonia loss.

Heat to 90°C. Monitor by TLC (10% MeOH in DCM) for disappearance of the ester spot.

Work-up: Cool to 0°C. The product often precipitates directly. Filter and wash with cold

ethanol.

Purification: Recrystallization from water or DMF/EtOH if necessary.

Secondary Route: Reissert Reaction
(Historical/Mechanistic)
This route is less common for scale-up but useful for generating derivatives from pyridazine N-

oxides.

Starting Material: 4-Aminopyridazine-1-oxide.

Reagent: Trimethylsilyl cyanide (TMSCN) or KCN/Benzoyl chloride.

Intermediate: 4-Amino-3-cyanopyridazine.[3][4]

Hydrolysis: The nitrile is hydrolyzed to the amide using conc. H₂SO₄ or alkaline H₂O₂.

Synthesis Visualization

Methyl 4-aminopyridazine-
3-carboxylate

(CAS 20865-29-6)
Tetrahedral

Intermediate

Nucleophilic Attack

NH3 / MeOH
(Nucleophile)

4-Aminopyridazine-
3-carboxamide

(CAS 20865-28-5)Elimination

Methanol

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/232816755_Practical_Synthesis_of_6-Chloro-dibenzoce12oxaphosphorine
https://www.researchgate.net/publication/391803230_16226_Other_Diazinodiazines_Update_2012
https://www.benchchem.com/product/b2467872/docs?utm_src=pdf-body-img#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2467872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Mechanism of Ammonolysis transforming the ester precursor to the target

carboxamide.

Analytical Characterization
To validate the synthesis, the following spectral signatures must be confirmed:

Proton NMR (¹H-NMR) in DMSO-d₆
Pyridine Ring Protons: Two distinct signals (unless coincidentally overlapping) in the

aromatic region (δ 7.5 - 9.0 ppm).

H-5: Doublet (approx δ 6.8 - 7.0 ppm) due to electron donation from the amino group.

H-6: Doublet (approx δ 8.5 - 9.0 ppm), more deshielded being adjacent to the ring

nitrogen.

Amine (C4-NH₂): Broad singlet, typically δ 6.0 - 7.5 ppm (exchangeable with D₂O).

Amide (C3-CONH₂): Two broad singlets, often split due to restricted rotation (approx δ 7.5

and 8.2 ppm).

Mass Spectrometry (ESI-MS)
Positive Mode (M+H): Peak at m/z 139.1.

Fragmentation: Loss of NH₃ (17 Da) to give the acylium ion or nitrile intermediate (m/z 122).

Applications: The "Linchpin" Scaffold
The primary utility of 4-aminopyridazine-3-carboxamide lies in its ability to undergo

cyclocondensation reactions to form fused bicyclic systems. The adjacent amino and

carboxamide groups act as a 1,3-dinucleophile/electrophile pair.

Synthesis of Pyrimido[5,4-c]pyridazines
Reaction with one-carbon donors (e.g., Triethyl orthoformate, Urea, Formamide) closes the

pyrimidine ring onto the pyridazine core.
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Reagent: Triethyl orthoformate (HC(OEt)₃)

Product: Pyrimido[5,4-c]pyridazin-8(7H)-one.

Mechanism: The C4-amine attacks the orthoformate, followed by cyclization onto the amide

nitrogen.
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Figure 2: Divergent synthesis of fused heterocyclic systems from the carboxamide core.

Safety & Handling (MSDS Highlights)
Hazards: Irritant to eyes, respiratory system, and skin.[5]

GHS Classification: Warning (H315, H319, H335).[5]

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amine group is

susceptible to oxidation over long periods.

Handling: Use a fume hood to avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2467872/docs?utm_src=pdf-body#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
https://www.benchchem.com/product/b2467872/docs?utm_src=pdf-body#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
https://www.benchchem.com/product/b2467872/docs?utm_src=pdf-body#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
https://www.benchchem.com/product/b2467872/docs?utm_src=pdf-body#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
https://www.benchchem.com/product/b2467872?utm_src=pdf-custom-synthesis#bc-rfq
http://bio-fount.com/cn/goods-list/193__3.html
https://www.bldpharm.com/products/20865-28-5.html
https://www.researchgate.net/publication/232816755_Practical_Synthesis_of_6-Chloro-dibenzoce12oxaphosphorine
https://www.researchgate.net/publication/391803230_16226_Other_Diazinodiazines_Update_2012
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminopyridazine
https://www.benchchem.com/product/b2467872/docs#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
https://www.benchchem.com/product/b2467872/docs#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
https://www.benchchem.com/product/b2467872/docs#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
https://www.benchchem.com/product/b2467872/docs#4-aminopyridazine-3-carboxamide-structural-analysis-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2467872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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